Cas no 89207-40-9 (Phosphonium, [3-(dimethylamino)propyl]triphenyl-)
89207-40-9 structure
Product Name:Phosphonium, [3-(dimethylamino)propyl]triphenyl-
CAS No:89207-40-9
MF:C23H27NP
MW:348.440946817398
CID:608771
PubChem ID:4186543
Update Time:2025-04-19
Phosphonium, [3-(dimethylamino)propyl]triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium, [3-(dimethylamino)propyl]triphenyl-
- (3-Dimethylamino)propyltriphenylphosphonium
- 3-(dimethylamino)propyl-triphenylphosphanium
- FT-0745356
- 89207-40-9
- starbld0049411
- DTXSID00400485
- (3-(Dimethylamino)propyl)triphenylphosphonium
- NS00040840
- SCHEMBL694359
-
- Inchi: 1S/C23H27NP/c1-24(2)19-12-20-25(21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23/h3-11,13-18H,12,19-20H2,1-2H3/q+1
- InChI Key: GLJPNKPBJUJJRV-UHFFFAOYSA-N
- SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCN(C)C
Computed Properties
- Exact Mass: 348.188
- Monoisotopic Mass: 348.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 16.83000
- LogP: 3.93220
Phosphonium, [3-(dimethylamino)propyl]triphenyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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